Cas no 1554401-44-3 (1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid)
1554401-44-3 structure
Product Name:1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid
CAS No:1554401-44-3
MF:C6H5F3N2O2
MW:194.111311674118
CID:4701867
Update Time:2023-08-15
1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid
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- Inchi: 1S/C6H5F3N2O2/c1-11-2-3(6(7,8)9)10-4(11)5(12)13/h2H,1H3,(H,12,13)
- InChI Key: DYQXNEOHILYDEP-UHFFFAOYSA-N
- SMILES: FC(C1=CN(C)C(C(=O)O)=N1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 218
- Topological Polar Surface Area: 55.1
1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506513-1g |
1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylicacid |
1554401-44-3 | 97% | 1g |
$617 | 2023-01-02 | |
| Enamine | EN300-7420025-0.05g |
1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid |
1554401-44-3 | 95.0% | 0.05g |
$92.0 | 2025-03-11 | |
| Enamine | EN300-7420025-0.1g |
1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid |
1554401-44-3 | 95.0% | 0.1g |
$138.0 | 2025-03-11 | |
| Enamine | EN300-7420025-0.25g |
1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid |
1554401-44-3 | 95.0% | 0.25g |
$196.0 | 2025-03-11 | |
| Enamine | EN300-7420025-0.5g |
1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid |
1554401-44-3 | 95.0% | 0.5g |
$309.0 | 2025-03-11 | |
| Enamine | EN300-7420025-1.0g |
1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid |
1554401-44-3 | 95.0% | 1.0g |
$396.0 | 2025-03-11 | |
| Enamine | EN300-7420025-2.5g |
1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid |
1554401-44-3 | 95.0% | 2.5g |
$820.0 | 2025-03-11 | |
| Enamine | EN300-7420025-5.0g |
1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid |
1554401-44-3 | 95.0% | 5.0g |
$1611.0 | 2025-03-11 | |
| Enamine | EN300-7420025-10.0g |
1-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid |
1554401-44-3 | 95.0% | 10.0g |
$3132.0 | 2025-03-11 | |
| Aaron | AR00HZ0S-50mg |
1-Methyl-4-(trifluoromethyl)-1h-imidazole-2-carboxylic acid |
1554401-44-3 | 95% | 50mg |
$362.00 | 2023-12-15 |
1-Methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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